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Coccidiosis, a parasitic disease caused by protozoa of the genus Eimeria, remains a significant

threat to the health and productivity of livestock, particularly poultry. The development and

strategic use of effective anticoccidial agents are paramount in controlling this disease. This

guide provides an objective comparison of the efficacy of two such agents, arprinocid and

toltrazuril, based on available experimental data. While direct comparative studies are limited,

this document synthesizes findings from individual research to offer insights into their

respective performance.

Executive Summary
Arprinocid and toltrazuril are both effective anticoccidial drugs, yet they differ significantly in

their chemical class, mechanism of action, and spectrum of activity against Eimeria

developmental stages. Toltrazuril, a triazinetrione derivative, offers a broad spectrum of activity,

affecting all intracellular stages of the parasite's life cycle. In contrast, arprinocid, a purine

analogue, primarily targets the schizogony and gametogony stages.

Experimental data indicates that both compounds can effectively control coccidiosis, leading to

improved weight gain, better feed efficiency, and reduced lesion scores in infected animals.

However, the effective dosage and impact on oocyst production and sporulation vary between

the two drugs and across different Eimeria species. The emergence of drug resistance is a

concern for both compounds, highlighting the need for strategic use and monitoring.
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Mechanism of Action
The distinct mechanisms of action of arprinocid and toltrazuril are crucial for understanding

their efficacy and potential for combination therapies or rotation programs.

Arprinocid: The anticoccidial action of arprinocid is attributed to its metabolite, arprinocid-1-

N-oxide. This metabolite is believed to interfere with the parasite's microsomal metabolism by

binding to cytochrome P-450. This interaction may lead to the destruction of the endoplasmic

reticulum, ultimately causing cell death.[1]

Toltrazuril: Toltrazuril has a multi-faceted impact on the Eimeria parasite. It primarily disrupts

the respiratory chain and interferes with pyrimidine synthesis.[2] This disruption affects all

intracellular developmental stages, including schizogony and gametogony.[3][4][5][6]

Ultrastructural studies have shown that toltrazuril causes swelling of the endoplasmic reticulum

and mitochondria, and disturbs nuclear division in schizonts and microgamonts.[4]

Figure 1: Comparative Mechanism of Action
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Caption: Figure 1: Comparative Mechanism of Action.
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Floor pen trials have demonstrated the efficacy of arprinocid in broiler chickens. Medicated

birds showed significant reductions in histological lesions and improvements in weight gain and

feed efficiency compared to unmedicated controls.[7]

Table 1: Efficacy of Arprinocid in Broiler Chickens (Floor Pen Trials)

Arprinocid
Concentration
(ppm)

Average
Weight Gain
(Compared to
Control)

Feed
Efficiency
(Compared to
Control)

Reduction in
Histological
Lesions

Reference

40
Significantly

higher
Improved

Significantly

reduced
[7]

50
Significantly

higher
Improved

Significantly

reduced
[8]

60
Significantly

higher
Improved

Significantly

reduced
[7][8]

70
Significantly

higher
Improved

Significantly

reduced
[7]

75
Significantly

higher
Improved

Significantly

reduced
[7]

Arprinocid also has a notable impact on the life cycle of Eimeria, reducing oocyst production

and impairing the sporulation and infectivity of the oocysts that are produced.[9] The effective

concentration for eliminating oocyst production varies by Eimeria species.[9]

Table 2: Effect of Arprinocid on Eimeria Oocyst Production and Sporulation
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Eimeria Species

Arprinocid
Concentration to
Eliminate Oocyst
Production (~95%
reduction) (ppm)

Arprinocid
Concentration to
Inhibit Sporulation
(ppm)

Reference

E. tenella 50
30-70 (strain

dependent)
[9]

E. necatrix 60
30-70 (strain

dependent)
[9]

E. brunetti 60
30-70 (strain

dependent)
[9]

E. maxima 70 ≥ 30 [9]

E. acervulina 60 (strain dependent)
30-70 (strain

dependent)
[9]

Efficacy Data: Toltrazuril
Toltrazuril has been extensively studied and is widely used for the control of coccidiosis. It has

demonstrated high efficacy against various Eimeria species in both laboratory and field

settings.[10][11]

Table 3: Efficacy of Toltrazuril Against Eimeria tenella in Broiler Chickens
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Toltrazuril
Concentrati
on (ppm in
drinking
water)

Body
Weight
Gain
(Compared
to Infected
Control)

Oocyst
Shedding
(Compared
to Infected
Control)

Lesion
Score
(Compared
to Infected
Control)

Survival
Percentage
(Compared
to Infected
Control)

Reference

25
Significantly

higher

Significantly

reduced

Significantly

reduced
Improved [12]

37.5 Improved
Significantly

reduced

Significantly

reduced
Improved [11][13]

75 Improved
Significantly

reduced

Significantly

reduced
Improved [11][13]

150 Improved
Significantly

reduced

Significantly

reduced
Improved [11][13]

Studies comparing toltrazuril to other anticoccidial drugs, such as diclazuril, have shown its

effectiveness in reducing oocyst excretion and improving clinical outcomes.[14] However, the

development of resistance to toltrazuril has been reported, underscoring the importance of

responsible use.[10]

Experimental Protocols
The evaluation of anticoccidial drug efficacy relies on standardized experimental protocols. The

following outlines a general workflow for an anticoccidial sensitivity test (AST) in broiler

chickens.

1. Parasite Isolate and Propagation:

Eimeria oocysts are isolated from field samples (feces or litter).

Oocysts are sporulated in a solution of potassium dichromate (e.g., 2.5%) with aeration.

The sporulated oocysts are used to infect a small group of susceptible, coccidia-free birds to

propagate the parasite and obtain a sufficient number of oocysts for the main experiment.
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2. Experimental Animals and Housing:

Day-old broiler chicks from a commercial hatchery are used.

Birds are housed in a controlled environment, typically in battery cages or floor pens with

fresh litter, to prevent extraneous infections.

Feed and water are provided ad libitum.

3. Experimental Design:

Birds are randomly allocated to different treatment groups, including:

Uninfected, untreated control.

Infected, untreated control.

Infected, treated with different concentrations of the test drug (e.g., arprinocid or

toltrazuril).

Infected, treated with a reference anticoccidial drug.

Each treatment group consists of multiple replicates.

4. Drug Administration:

The anticoccidial drug is typically mixed into the feed at specified concentrations (e.g., ppm)

or administered in the drinking water.

Medicated feed or water is provided for a defined period, often starting a few days before

experimental infection and continuing for several days post-infection.

5. Experimental Infection:

At a specific age (e.g., 14 days), each bird in the infected groups is orally inoculated with a

standardized dose of sporulated Eimeria oocysts.

6. Data Collection and Efficacy Parameters:
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Body Weight: Individual bird weights are recorded at the start of the experiment, at the time

of infection, and at the end of the trial.

Feed Conversion Ratio (FCR): Feed intake and weight gain are measured to calculate FCR.

Lesion Scoring: At a specific time post-infection (e.g., 6-7 days), a subset of birds from each

group is euthanized, and the intestines are examined for gross lesions characteristic of

coccidiosis. Lesions are scored on a scale (e.g., 0 to 4).

Oocyst Shedding: Fecal samples are collected over several days post-infection, and the

number of oocysts per gram of feces (OPG) is determined using a McMaster chamber.

Mortality: Daily mortality is recorded.

7. Statistical Analysis:

Data are analyzed using appropriate statistical methods (e.g., ANOVA, t-tests) to determine

significant differences between treatment groups.
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Figure 2: General Workflow for an Anticoccidial Sensitivity Test
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Caption: Figure 2: General Workflow for an Anticoccidial Sensitivity Test.

Conclusion
Both arprinocid and toltrazuril are valuable tools in the control of coccidiosis. Toltrazuril's

broad activity against all intracellular stages of Eimeria provides a significant advantage in

therapeutic situations. Arprinocid demonstrates strong prophylactic efficacy, particularly in
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reducing oocyst viability. The choice between these anticoccidials will depend on the specific

Eimeria challenge, the production system, and the need for prophylactic versus therapeutic

treatment. The data presented in this guide, along with the outlined experimental protocols, can

serve as a valuable resource for researchers and professionals in the ongoing effort to manage

and control this economically important disease. The potential for drug resistance necessitates

a strategic and informed approach to the use of all anticoccidial agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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